Cas no 1595905-30-8 (5-bromo-1,1,1-trifluorohexane)

• Product Name: 5-bromo-1,1,1-trifluorohexane
• CAS No: 1595905-30-8
• MF: C₆H₁₀BrF₃
• MW: 219.042811870575
• CID: 6064099
• PubChem ID: 116535615
• Update Time: 2025-07-20

5-bromo-1,1,1-trifluorohexane Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,1,1-trifluorohexane
• EN300-1932586
• 1595905-30-8

• Inchi： 1S/C6H10BrF3/c1-5(7)3-2-4-6(8,9)10/h5H,2-4H2,1H3
• InChI Key： JECOQSMJWPJFDB-UHFFFAOYSA-N
• SMILES： BrC(C)CCCC(F)(F)F

Computed Properties

• Exact Mass: 217.99180g/mol
• Monoisotopic Mass: 217.99180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 5-bromo-1,1,1-trifluorohexane

Introduction to 5-bromo-1,1,1-trifluorohexane (CAS No. 1595905-30-8)

5-bromo-1,1,1-trifluorohexane, identified by the Chemical Abstracts Service Number (CAS No.) 1595905-30-8, is a fluorinated brominated hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its bromine substituent at the fifth carbon and three fluorine atoms at the first carbon, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 5-bromo-1,1,1-trifluorohexane combines the electron-withdrawing effect of fluorine atoms with the electrophilic nature of the bromine atom. This dual functionality allows for versatile transformations in synthetic chemistry, making it a useful building block for constructing heterocyclic compounds, polymers, and specialty chemicals. The presence of fluorine atoms also enhances the lipophilicity and metabolic stability of derived molecules, which is particularly relevant in pharmaceutical applications where bioavailability and resistance to enzymatic degradation are critical.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to modulate pharmacokinetic and pharmacodynamic properties. 5-bromo-1,1,1-trifluorohexane has been employed in the synthesis of novel therapeutic agents targeting various diseases, including oncology and infectious disorders. Its incorporation into drug candidates often improves binding affinity to biological targets and reduces susceptibility to metabolic clearance.

One of the most compelling applications of 5-bromo-1,1,1-trifluorohexane is in the development of small-molecule inhibitors. Researchers have leveraged its reactivity to introduce bromo or fluoro substituents into drug scaffolds, enhancing their interaction with protein receptors. For instance, studies have demonstrated its utility in generating kinase inhibitors where fluorine atoms contribute to optimal steric hindrance and electronic tuning. The compound’s ability to serve as a precursor for cross-coupling reactions further expands its synthetic utility.

The chemical behavior of 5-bromo-1,1,1-trifluorohexane is influenced by its perfluoroalkyl chain and halogenated structure. The trifluoromethyl group imparts rigidity and lipophilicity to the molecule, while the bromine atom facilitates nucleophilic substitution reactions. This balance of properties makes it an attractive candidate for medicinal chemists seeking to optimize lead compounds. Additionally, its stability under various reaction conditions allows for scalable synthesis without significant degradation.

Advances in computational chemistry have further highlighted the potential of 5-bromo-1,1,1-trifluorohexane as a key intermediate. Molecular modeling studies suggest that its fluorinated backbone can improve drug-like properties such as solubility and cell membrane permeability. These insights have guided synthetic strategies aimed at maximizing pharmacological efficacy while minimizing off-target effects.

In industrial settings, 5-bromo-1,1,1-trifluorohexane is synthesized through carefully controlled reactions involving haloalkanes and fluorinating agents. The process typically involves stepwise functionalization to achieve high regioselectivity and yield. Efforts to greenify its synthesis have focused on reducing solvent usage and improving atom economy, aligning with broader sustainability goals in chemical manufacturing.

The role of 5-bromo-1,1,1-trifluorohexane extends beyond pharmaceuticals into materials science. Its incorporation into polymer formulations enhances thermal stability and chemical resistance, making it valuable for high-performance coatings and adhesives. The compound’s ability to impart unique properties to materials underscores its versatility across multiple industries.

Ongoing research continues to uncover new applications for 5-bromo-1,1,1-trifluorohexane, particularly in areas requiring fine-tuned electronic and steric effects. Collaborative efforts between academia and industry are driving innovation by exploring novel synthetic pathways and expanding its utility in drug discovery pipelines. As our understanding of molecular interactions deepens, compounds like 5-bromo-1,1,1-trifluorohexane will remain indispensable tools for chemists seeking to develop next-generation therapeutics.